4-(2-Fluorophenyl)-3-fluorobenzoic acid

• IUPAC Name: 3-fluoro-4-(2-fluorophenyl)benzoic acid
• InChI: InChI=1S/C13H8F2O2/c14-11-4-2-1-3-9(11)10-6-5-8(13(16)17)7-12(10)15/h1-7H,(H,16,17)
• InChI Key: JHYCFVHKUCPYKB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C2=C(C=C(C=C2)C(=O)O)F)F
• Molecular Formula: C13H8F2O2
• DSSTOX Substance ID: DTXSID30673362
• Molecular Weight: 234.20 g/mol
• CAS RN: 1192548-50-7

Description

The compound “4-(2-Fluorophenyl)-3-fluorobenzoic acid” likely contains a benzene ring with fluorine atoms and a carboxylic acid group. Fluorine atoms are often used in medicinal chemistry to improve a drug’s metabolic stability and to modulate its lipophilicity.

Synthesis Analysis

The synthesis of such a compound would likely involve the introduction of fluorine atoms onto the benzene ring, possibly through electrophilic aromatic substitution or other halogenation reactions. The carboxylic acid group could be introduced through various methods, such as oxidation of a methyl group.

Molecular Structure Analysis

The molecular structure of this compound would likely show the spatial arrangement of the benzene ring, the fluorine atoms, and the carboxylic acid group. The exact structure would depend on the positions of these groups on the benzene ring.

Chemical Reactions Analysis

As an aromatic compound with a carboxylic acid group, this compound could participate in various reactions. For example, it could undergo acid-base reactions with bases, and the benzene ring could undergo electrophilic aromatic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. For example, the presence of fluorine atoms could affect its polarity, and the carboxylic acid group could allow it to form hydrogen bonds.

Scientific Research Applications

Organic Synthesis and Antibacterial Agents

Fluorinated benzoic acids, including structures related to 4-(2-Fluorophenyl)-3-fluorobenzoic acid, have been utilized in the synthesis of new biologically active molecules. For instance, they have been used to create thiadiazolotriazinones with potential antibacterial properties. This application highlights the role of fluorinated compounds in developing novel therapeutic agents with promising activity against bacterial infections (Holla, Bhat, & Shetty, 2003).

Biodegradation of Fluorinated Compounds

Research has also focused on the biodegradation of fluorobiphenyl compounds, which can be broken down by specific bacteria strains, such as Pseudomonas pseudoalcaligenes KF707. These studies are crucial for understanding how environmental contaminants can be decomposed, which is relevant for environmental protection and cleanup efforts (Murphy, Quirke, & Balogun, 2008).

Material Science Applications

The field of materials science has benefited from the use of fluorinated benzoic acids in synthesizing high-performance polymers. These polymers are notable for their solubility and thermal properties, making them applicable in engineering plastics and membrane materials, thereby underscoring the versatility and importance of fluorinated compounds in advanced material development (Xiao, Wang, Jin, Jian, & Peng, 2003).

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it’s used as a drug, it might interact with biological targets in the body to exert its effects.

Safety and Hazards

Like all chemicals, this compound should be handled with care. Direct contact with the skin or eyes should be avoided, and it should not be ingested or inhaled.

Future Directions

The future directions for this compound would depend on its applications. For example, if it’s a potential drug, future research could focus on improving its potency, selectivity, or pharmacokinetic properties.